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Compound of Interest

Compound Name: Im-1

Cat. No.: B1576327

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Ethyl-3-methylimidazolium
methanesulfonate (CAS No. 145022-45-3). The following procedures are designed to ensure
the safe handling and disposal of this ionic liquid.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
The following table summarizes the required personal protective equipment when handling 1-
Ethyl-3-methylimidazolium methanesulfonate.[1]
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Specifications and
PPE Category Item - K
emarks

Must conform to EN166 (EU)

Safety glasses with side-
or NIOSH (US) standards.[2] A

Eye/Face Protection shields or chemical safety ]
faceshield may also be
goggles )
appropriate.
Gloves must be inspected
before use and comply with EN
Skin Protection Chemical-resistant gloves 374.[1][2] Use proper glove

removal technique to avoid

skin contact.[2]

An impervious lab coat or
Protective clothing apron is recommended to

prevent skin contact.[1][3]

In case of insufficient
ventilation or for nuisance
exposures, use a P95 (US) or
P1 (EU EN 143) particle
Respiratory Protection Respirator respirator. For higher-level
protection, an ABEK-P2 (EU
EN 143) or OV/AG/P99 (US)

respirator is recommended.[2]

[3]

Health and Safety Information

1-Ethyl-3-methylimidazolium methanesulfonate is classified as a skin sensitizer and is harmful
to aquatic life with long-lasting effects.[1][2][4]

Hazard Statements:
e H317: May cause an allergic skin reaction.[1][2][4]

e H412: Harmful to aquatic life with long lasting effects.[1][2][4]
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Signal Word: Warning[1][4][5]

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of the substance and the
safety of laboratory personnel.

Handling:

Handle in a well-ventilated area.[6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[5]
Storage:

o Store in a cool, dry, and well-ventilated place.[5][6]

o Keep the container tightly closed.[6]

e The product is hygroscopic, so protect it from moisture.[1]

Accidental Release and First Aid Measures
Spill Response:

e Ensure adequate ventilation and remove all sources of ignition.[6]
o Wear appropriate personal protective equipment as detailed above.[6]

o Absorb the spill with inert material such as sand, diatomaceous earth, or a universal binder.

[1]

e Collect the absorbed material into a suitable, closed container for disposal.[6]
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e Prevent the spill from entering drains or watercourses.[6]

First Aid:

After skin contact: Wash off immediately with plenty of soap and water. If skin irritation or a
rash occurs, seek medical advice.[1][5]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[4]

« If inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical assistance.[1][6]

« If ingested: Rinse the mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[1][6]

Disposal Plan

Dispose of 1-Ethyl-3-methylimidazolium methanesulfonate and its containers in accordance
with local, regional, and national regulations.

e Product Disposal: The recommended method of disposal is through an approved waste
disposal plant or industrial combustion plant.[1][5]

o Container Disposal: Completely emptied packages can be recycled. Handle contaminated
packages in the same way as the substance itself.[1]

« Environmental Precautions: Do not allow the substance to enter drains or watercourses.[1][6]

Experimental Workflow for Handling 1-Ethyl-3-
methylimidazolium methanesulfonate

The following diagram outlines the standard operational workflow for handling this substance in
a laboratory setting.
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Caption: Workflow for safe handling of 1-Ethyl-3-methylimidazolium methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1576327?utm_src=pdf-custom-synthesis
https://proionic.com/wp-content/uploads/2023/10/SDS-1-Ethyl-3-methylimidazolium_methansulfonate-AT-en_3.0.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0004%20EMIM%20OMs%2C%201-Ethyl-3-methylimidazolium%20methansulfonate_Label.pdf
https://hamptonresearch.com/uploads/support_materials/2-079-xx_SDS.pdf
https://www.carlroth.com/medias/SDB-2056-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk1ODB8YXBwbGljYXRpb24vcGRmfGFEVTVMMmcxTVM4NU1qQTJNemcyTlRnNU56STJMMU5FUWw4eU1EVTJYMFJGWDBWT0xuQmtaZ3xiMzY2YjkyZTNiOGIyMDUwYzY5NjQzYzcyYWM2ODExMDk5MzhjZWQyMTQ1MGVhNzQwNTExMjIxZjc0ZDQ2ZGIz
https://www.fishersci.com/store/msds?partNumber=AAH2691309&productDescription=1-ETHL-3-METHLIMIDAZOLIUM+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/1-ethyl-3-methylimidazolium-methanesulfonate-pd180521137439.html
https://www.benchchem.com/product/b1576327#personal-protective-equipment-for-handling-im-1
https://www.benchchem.com/product/b1576327#personal-protective-equipment-for-handling-im-1
https://www.benchchem.com/product/b1576327#personal-protective-equipment-for-handling-im-1
https://www.benchchem.com/product/b1576327#personal-protective-equipment-for-handling-im-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1576327?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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